Cas no 476304-26-4 (decumbenone A)

• Product Name: decumbenone A
• CAS No: 476304-26-4
• MF: C₁₆H₂₄O₄
• MW: 280.359365463257
• CID: 2017006
• Update Time: 2025-04-21

decumbenone A Chemical and Physical Properties

Names and Identifiers

• decumbenone A
• (+)-Decumbenone A

• Inchi： 1S/C16H24O4/c1-10-8-11-4-6-15(2,20)16(3,13(19)5-7-17)14(11)12(18)9-10/h4,6,8,10,12,14,17-18,20H,5,7,9H2,1-3H3
• InChI Key： KPUOKNHMWKNLJE-UHFFFAOYSA-N
• SMILES： CC1C=C2C=CC(C(C2C(O)C1)(C(CCO)=O)C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: 0.0319999999999996

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-hydroxy ketones